Cas no 2228485-48-9 (tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate
• CAS No: 2228485-48-9
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• CID: 6504521
• PubChem ID: 165704989
• Update Time: 2025-08-05

tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate
• EN300-1893612
• 2228485-48-9
• tert-butyl 2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl]piperazine-1-carboxylate

• Inchi： 1S/C16H25N3O4/c1-16(2,3)23-15(21)19-9-8-17-10-13(19)11-6-7-12(18(11)4)14(20)22-5/h6-7,13,17H,8-10H2,1-5H3
• InChI Key： BYGMXGSPFFGFRP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CC=C(C(=O)OC)N1C)=O

Computed Properties

• Exact Mass: 323.18450629g/mol
• Monoisotopic Mass: 323.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.8Ų

Additional information on tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate

tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate and Its Role in CAS No. 2228485-48-9 in Modern Pharmaceutical Research

tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate is a complex organic molecule with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. As a derivative of the pyrrol-2-yl moiety, this compound exhibits structural features that are particularly relevant to the design of pharmacological agents targeting specific biological pathways. The CAS No. 2228485-48-9 identifier underscores its distinct chemical identity, which is critical for ensuring reproducibility and standardization in research and development processes.

Recent studies have highlighted the potential of tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate in modulating enzyme inhibition and receptor activation mechanisms. For instance, its methoxycarbonyl functional group is believed to enhance the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems. Researchers have also explored its role in signal transduction pathways, where its piperazine ring structure may interact with target proteins to modulate cellular responses.

The tert-butyl substituent in this compound plays a crucial role in stabilizing the molecule against hydrolytic degradation, a factor that is particularly important for prodrug design. This characteristic has been leveraged in recent preclinical studies to improve the therapeutic window of potential therapeutic agents. Additionally, the 1-methyl modification contributes to the molecule's overall lipophilicity, which is a key parameter in determining the compound's ability to cross biological membranes and reach target tissues.

Advancements in computational chemistry have enabled researchers to predict the binding affinity of tert-butyl 2-5-(methoxycarbonyl)-3-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate with various protein targets. These simulations have provided insights into the molecule's potential applications in oncology and neurodegenerative disease research. For example, its ability to inhibit kinase activity has been linked to its potential as an anti-cancer agent, particularly in targeting proliferative pathways associated with tumor growth.

In the realm of drug discovery, the pyrrol-2-yl core of this compound has been studied for its ability to interact with GPCR (G protein-coupled receptors). This interaction could have implications for the development of neurological therapeutics, including treatments for neurodegenerative disorders such as Alzheimer's disease. The carboxylate functionality in the molecule is also being investigated for its role in metal ion chelation, which could have applications in metal-based therapeutics.

Recent bioavailability studies have demonstrated that the tert-butyl group significantly enhances the compound's stability in biological matrices, a critical factor for oral drug formulations. This finding has prompted further investigations into its potential as a prodrug precursor for targeted drug delivery systems. The methoxycarbonyl group, on the other hand, has been shown to improve the molecule's solubility in aqueous environments, which is essential for intravenous administration.

The piperazine ring in tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate is particularly interesting due to its ability to form hydrogen bonds with biological targets. This property has been exploited in the design of antiviral agents, where the molecule's ability to bind to viral proteins could inhibit their function. Additionally, the lipophilicity of the piperazine ring may contribute to the compound's ability to penetrate cell membranes, enhancing its therapeutic efficacy.

Researchers are also exploring the metabolic stability of this compound in vivo. The tert-butyl group's resistance to enzymatic hydrolysis has been shown to prolong the molecule's half-life in the bloodstream, which is a critical parameter for chronic disease management. This characteristic has also made it a candidate for long-acting injectable formulations, which could improve patient compliance in conditions such as diabetes and hypertension.

The carboxylate functionality in this compound has also been studied for its potential role in acid-base balance regulation. This property could be particularly relevant in the development of metabolic disorder therapeutics, where the molecule's ability to modulate pH levels in specific tissues might offer therapeutic benefits. Furthermore, its electrostatic interactions with biological targets could enhance its binding affinity, making it a valuable tool in targeted drug development.

As research into tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate progresses, its potential applications in various therapeutic areas continue to expand. The combination of its structural features and functional groups makes it a versatile scaffold for the development of new pharmaceutical agents. Ongoing preclinical studies are expected to provide further insights into its therapeutic potential and the mechanisms by which it exerts its biological effects.

In summary, tert-butyl 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpiperazine-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique molecular architecture and functional groups offer a wide range of possibilities for the development of novel therapeutics. As research in this area continues to evolve, the compound's role in modern pharmaceutical research is likely to become even more prominent.